2-(3-Methoxyphenyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethan-1-one

• IUPAC Name: 2-(3-methoxyphenyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C15H18N4O2S/c1-21-13-4-2-3-12(9-13)10-15(20)19-7-5-18(6-8-19)14-11-16-22-17-14/h2-4,9,11H,5-8,10H2,1H3
• InChI Key: WFJQZBRDQRSFOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)N2CCN(CC2)C3=NSN=C3
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

2-(3-Methoxyphenyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethan-1-one is a chemical compound that has gained significant attention in the field of scientific research. This compound is mainly used for its potential therapeutic benefits and has been studied for its mechanism of action, biochemical and physiological effects, and future directions in research.

Scientific Research Applications

Piperazine Derivatives in Therapeutic Use

• CNS Agents and Anticancer Properties : Piperazine, a six-membered nitrogen-containing heterocycle, is recognized for its significance in the rational design of drugs. It is featured in numerous drugs with varied therapeutic uses such as antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio protectors, and anti-inflammatory agents. Modifications in the substitution pattern on the piperazine nucleus yield noticeable differences in the medicinal potential of resultant molecules. This versatility highlights the potential of piperazine derivatives in addressing a wide range of diseases and conditions, possibly including those targeted by 2-(3-Methoxyphenyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethan-1-one (Rathi et al., 2016).

Biological Activities of Related Heterocyclic Systems

• Pharmacological Potential of 1,3,4-Thiadiazole Derivatives : The 1,3,4-thiadiazole and oxadiazole heterocycles, closely related to the thiadiazolyl moiety in the compound of interest, are recognized for their diverse pharmacological potential. These heterocycles serve as crucial pharmacophoric scaffolds in medicinal chemistry, demonstrating a broad spectrum of activities including antimicrobial, anti-inflammatory, analgesic, antitumor, antitubercular, and antiviral effects. The combination of these cores with various heterocycles often leads to synergistic effects, underscoring the importance of such scaffolds for the development of new therapeutic agents (Lelyukh, 2019).

Potential Applications in Drug Design and Disease Treatment

• Drug Design and Molecular Interactions : The structural features and modifications of piperazine derivatives significantly influence their pharmacokinetic and pharmacodynamic properties. This flexibility makes piperazine-based molecules a fruitful area for drug discovery, enabling the design of drug-like elements for various diseases. The inclusion of the 1,2,5-thiadiazol-3-yl moiety in such derivatives could potentially enhance their efficacy and selectivity for certain targets, thereby broadening their therapeutic applications (Rathi et al., 2016).